Cas no 27105-98-2 (4-Ethyl-4H-1,2,4-triazole-3-thiol)

4-Ethyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core substituted with an ethyl group at the 4-position and a thiol group at the 3-position. This structure imparts reactivity useful in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The thiol functionality allows for facile derivatization, enabling the formation of disulfides or metal complexes, while the triazole ring contributes to stability and potential biological activity. Its well-defined molecular framework makes it valuable for research in medicinal chemistry and material science. The compound is typically handled under inert conditions due to the sensitivity of the thiol group.

4-Ethyl-4H-1,2,4-triazole-3-thiol structure

27105-98-2 structure

Product Name:4-Ethyl-4H-1,2,4-triazole-3-thiol

CAS No:27105-98-2

MF:C₄H₇N₃S

MW:129.183478593826

MDL:MFCD00185955

CID:284859

PubChem ID:3546562

Update Time:2025-06-08

4-Ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-
- 4-ethyl-1H-1,2,4-triazole-5-thione
- 4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL
- 4-Aethyl-2,4-dihydro-[1,2,4]triazol-3-thion
- 4-Ethyl-1,2,4-triazolin-5-thion
- 4-ethyl-2,4-dihydro-[1,2,4]triazole-3-thione
- AC1MT8DO
- AC1Q311J
- CTK8F5915
- NSC252938
- SureCN2881981
- EN300-14291
- CS-0036232
- AKOS037645562
- NSC-252938
- MFCD00185955
- DTXSID90393514
- AM803614
- Z99599580
- 4-ethyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
- 27105-98-2
- 4-ethyl-1,2,4-triazole-3-thione
- 4-ethyl-1H-1, 2, 4-triazole-5-thione
- CBA10598
- 4-ethyl-4H-1,2,4-triazole-3-thiol, AldrichCPR
- AKOS001106832
- AS-61477
- SCHEMBL2881981
- 4-Ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 4-Ethyl-4H-1,2,4-triazole-3-thiol
- MDL： MFCD00185955
- Inchi： 1S/C4H7N3S/c1-2-7-3-5-6-4(7)8/h3H,2H2,1H3,(H,6,8)
- InChI Key： VYCYFQLHLFRVKW-UHFFFAOYSA-N
- SMILES： S=C1NN=CN1CC

Computed Properties

Exact Mass: 129.03621
Monoisotopic Mass: 129.036068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.7
XLogP3: 0.4

Experimental Properties

Density: 1.34
Boiling Point: 158°Cat760mmHg
Flash Point: 49.3°C
Refractive Index: 1.663
PSA: 27.63

4-Ethyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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Alichem	A449037932-1g	4-Ethyl-4h-1,2,4-triazole-3-thiol	27105-98-2	95%	1g	$273.24	2023-09-02
Alichem	A449037932-5g	4-Ethyl-4h-1,2,4-triazole-3-thiol	27105-98-2	95%	5g	$877.68	2023-09-02
TRC	E927455-50mg	4-Ethyl-4H-1,2,4-triazole-3-thiol	27105-98-2		50mg	$ 70.00	2022-06-05
TRC	E927455-100mg	4-Ethyl-4H-1,2,4-triazole-3-thiol	27105-98-2		100mg	$ 95.00	2022-06-05
TRC	E927455-500mg	4-Ethyl-4H-1,2,4-triazole-3-thiol	27105-98-2		500mg	$ 340.00	2022-06-05
abcr	AB454754-250 mg	4-Ethyl-4H-1,2,4-triazole-3-thiol, 95%; .	27105-98-2	95%	250mg	€370.50	2023-04-22
abcr	AB454754-1 g	4-Ethyl-4H-1,2,4-triazole-3-thiol, 95%; .	27105-98-2	95%	1g	€686.10	2023-04-22
Chemenu	CM515982-1g	4-Ethyl-4H-1,2,4-triazole-3-thiol	27105-98-2	95%	1g	$262	2024-07-28
ChemScence	CS-0036232-100mg	4-Ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione	27105-98-2		100mg	$194.0	2022-04-27
ChemScence	CS-0036232-250mg	4-Ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione	27105-98-2		250mg	$220.0	2022-04-27